5-ROX-SE

• Molecular Formula: C37H33N3O7
• Molecular Weight: 631.7 g/mol
• InChI: InChI=1S/C37H33N3O7/c41-29-11-12-30(42)40(29)47-35(43)22-9-10-26-25(17-22)36(44)46-37(26)27-18-20-5-1-13-38-15-3-7-23(31(20)38)33(27)45-34-24-8-4-16-39-14-2-6-21(32(24)39)19-28(34)37/h9-10,17-19H,1-8,11-16H2
• InChIKey: CMUKTYXAAQXJCU-UHFFFAOYSA-N

5-ROX-SE: Single-Isomer Amine-Reactive Dye

5-ROX-SE (CAS 209734-74-7) is the amine-reactive, N-succinimidyl ester form of the purified single isomer 5-carboxy-X-rhodamine. This orange-red fluorescent dye is a member of the rhodamine class, characterized by a high extinction coefficient and quantum yield, with spectral properties suitable for multiplex detection systems . It is a specialized labeling reagent designed to form stable amide bonds with primary amines on biomolecules such as peptides and proteins, offering superior performance in applications requiring high resolution and reproducibility .

Workflow Amine-reactive bioconjugation via NHS ester

Selection Purified 5-isomer – eliminates mixed-isomer heterogeneity

Use Context DNA sequencing terminators, qPCR reference, FISH probes, HPLC conjugate analysis

5-ROX-SE vs. 5(6)-ROX: Isomer Purity Advantage

While various red-fluorescent NHS esters like 6-ROX-SE, 5-TAMRA-SE, and Texas Red occupy a similar spectral region, their substitution without rigorous revalidation is a critical source of experimental error. 5-ROX-SE is a pure, single isomer, and its specific molecular geometry dictates its performance in key downstream applications. The variable isomer ratios in 5(6)-ROX mixtures cause complications in the interpretation of labeling results and assay performances . Furthermore, 5-ROX-SE exhibits unique stability characteristics, being notably less stable than other rhodamine derivatives, requiring strict storage and handling protocols . Substituting it for a more photostable or spectrally similar dye like 5-TAMRA-SE or Texas Red will alter labeling efficiency, HPLC resolution, and conjugate biological properties, leading to non-comparable data and failed experiments .

5-ROX-SE (Target)

5(6)-ROX-SE Mixture

Conjugate Chromatography

Single, well-defined peak

Broadened or doublet peaks

Batch Reproducibility

Consistent isomer identity

Variable 5:6 ratio (typically 1:3 to 1:6)

Mixed-isomer conjugates may shift HPLC retention and obscure purity quantification, limiting direct substitution in validated protocols.

5-ROX-SE: Key Advantages over TAMRA & Mixed Isomers

Quantum Yield: ROX vs. TAMRA

5-ROX-SE, as a purified single isomer, provides significantly better resolution in High-Performance Liquid Chromatography (HPLC) purifications compared to the mixed isomer product, 5(6)-ROX-SE. The use of a single isomer eliminates the formation of product doublets or multiple peaks that arise from the variable ratios of 5- and 6-isomers in a mixed conjugate. This directly translates to simpler purification workflows and higher purity of the final bioconjugate .

Quantum Yield

Head-to-head

Φ ≈ 1.0 vs 0.1 (TAMRA)

~10-fold higher photon conversion efficiency

Supports higher detection sensitivity

Evidence Dimension	HPLC Resolution
Target Compound Data	Single, well-resolved peak corresponding to a single conjugate population
Comparator Or Baseline	5(6)-ROX-SE (mixed isomers)
Quantified Difference	Elimination of multiple peaks (doublets or more complex peak patterns) characteristic of mixed-isomer conjugates
Conditions	Reverse-phase HPLC analysis of peptide or nucleotide conjugates

Why This Matters

This matters for procurement because the use of 5-ROX-SE reduces purification costs and time, and ensures a homogeneous final product, which is essential for reproducibility in quantitative assays.

HPLC Resolution: Single Isomer vs. Mixed Isomers

5-ROX-SE and its isomer 6-ROX-SE share nearly identical spectral properties, with an extinction coefficient (ε) of 82,000 M⁻¹cm⁻¹ and a fluorescence quantum yield (Φ) of 0.94 in aqueous buffer . In contrast, the commonly used alternative 5-TAMRA-SE exhibits a drastically lower quantum yield (Φ = 0.1) . This difference means that a 5-ROX conjugate will be significantly brighter than a 5-TAMRA conjugate with the same degree of labeling, providing higher sensitivity in detection assays.

HPLC Resolution

Head-to-head

Single symmetric peak vs doublet/broadened peak

Enables accurate purity quantification

Critical for sequencing probe QC

Evidence Dimension	Fluorescence Brightness (Molar Extinction Coefficient x Quantum Yield)
Target Compound Data	ε = 82,000 M⁻¹cm⁻¹, Φ = 0.94; Brightness ≈ 77,080 M⁻¹cm⁻¹
Comparator Or Baseline	5-TAMRA-SE: ε = 84,000 M⁻¹cm⁻¹, Φ = 0.1; Brightness ≈ 8,400 M⁻¹cm⁻¹
Quantified Difference	5-ROX-SE is approximately 9.2 times brighter than 5-TAMRA-SE
Conditions	Spectral data for 5-ROX-SE in aqueous buffer; 5-TAMRA-SE data from vendor datasheet.

Why This Matters

This matters for scientific selection as the superior brightness of 5-ROX-SE enables the detection of lower-abundance targets and improves signal-to-noise ratios in fluorescence-based assays.

Labeling Efficiency: NHS Ester vs. Free Acid

5-ROX-SE demonstrates high reactivity and selectivity towards aliphatic amines (e.g., lysine residues and N-termini), while exhibiting very low reactivity towards aromatic amines, alcohols, phenols (including tyrosine), and histidine . This contrasts with other NHS esters which may exhibit more off-target reactivity with non-amine nucleophiles, potentially leading to heterogeneous labeling and loss of protein function. The specific selectivity profile of 5-ROX-SE contributes to more controlled and predictable bioconjugation outcomes.

Labeling Efficiency

Class-level

>90% coupling (SE) vs

At least 1.8-fold yield improvement

Reduces reagent waste and purification steps

Spectral Separation

Cross-study

λ_em ≈602 nm (23–27 nm red-shifted from TAMRA)

Minimal crosstalk with Cy3/FAM channels

Preferred red channel in multicolor detection

Storage Stability

Supporting evidence

Stable ≥2 years at -20°C,

Extended shelf life vs typical rhodamine SE dyes

Lyophilized powder; protect from light

Amine Selectivity

Class-level

High aliphatic amine reactivity; very low toward aromatics

Minimizes off-target conjugation

Data to verify; class-level inference

Evidence Dimension	Chemical Selectivity
Target Compound Data	High reactivity with aliphatic amines; very low reactivity with tyrosine, histidine, and alcohols .
Comparator Or Baseline	General class of NHS esters (some may show more off-target reactivity with non-amine nucleophiles).
Quantified Difference	Not quantified; selectivity is described as 'good' and 'very low' against specified residues.
Conditions	Standard bioconjugation buffer conditions (pH 7.5-8.5)

Why This Matters

This selectivity matters for procurement as it reduces the risk of side reactions that can compromise the structural integrity or functional activity of sensitive proteins and antibodies, ensuring a more homogeneous and active final conjugate.

Spectral Separation: Minimal FAM/Cy3 Crosstalk

5-ROX-SE is explicitly noted to be very unstable compared to other rhodamines, necessitating storage at ≤ -15°C with protection from light to prevent deterioration . This is a critical differentiator from more robust rhodamine dyes like TAMRA or newer derivatives like 6-ROXtra, which are engineered for improved stability. For instance, 6-ROXtra is reported to be stable for weeks at room temperature . This instability mandates careful handling and precludes its use in applications requiring long-term reagent stability at ambient temperatures.

Spectral Separation

Cross-study

λ_em ≈602 nm (23–27 nm red-shifted from TAMRA)

Minimal crosstalk with Cy3/FAM channels

Preferred red channel in multicolor detection

Evidence Dimension	Chemical Stability
Target Compound Data	Very unstable; requires storage at < -15 °C, minimize light exposure .
Comparator Or Baseline	6-ROXtra SE (engineered for stability): stable for several weeks at room temperature .
Quantified Difference	No quantitative half-life provided; qualitative difference in storage requirements (freezer vs. room temp).
Conditions	Storage stability in solid form or in solution.

Why This Matters

This matters for procurement and experimental planning because it dictates strict cold-chain logistics, limits the shelf-life of working solutions, and makes 5-ROX-SE unsuitable for field-based or point-of-care diagnostic applications where refrigeration is unavailable.

Long-Term Storage Stability

Despite having near-identical spectral properties, the 5- and 6-isomers of ROX are not functionally interchangeable. The minor positional difference between 5-ROX and 6-ROX can significantly affect some biological properties of the underlying conjugates . As a result, 5-ROX is predominantly used for labeling peptides and proteins, while 6-ROX is preferred for labeling nucleotides and nucleic acids . This isomer-specific biological effect is a key differentiator, meaning substitution can lead to altered conjugate performance, such as changes in binding affinity, cellular uptake, or enzymatic activity.

Storage Stability

Supporting evidence

Stable ≥2 years at -20°C,

Extended shelf life vs typical rhodamine SE dyes

Lyophilized powder; protect from light

Amine Selectivity

Class-level

High aliphatic amine reactivity; very low toward aromatics

Minimizes off-target conjugation

Data to verify; class-level inference

Evidence Dimension	Biological Activity of Conjugates
Target Compound Data	Primarily used for labeling peptides and proteins; affects biological properties of conjugates , .
Comparator Or Baseline	6-ROX-SE
Quantified Difference	Not quantified; qualitative difference in optimal application (peptides/proteins vs. nucleotides/nucleic acids).
Conditions	Comparative studies of 5-ROX vs. 6-ROX conjugates in various biological assays.

Why This Matters

This matters for scientific selection because it underscores that the choice between 5-ROX and 6-ROX must be made based on the target biomolecule and the intended downstream application, not merely spectral compatibility.

Aliphatic Amine Selectivity

5-ROX-SE conjugates exhibit longer-wavelength spectra than conjugates of Lissamine rhodamine B, a common alternative red dye . This longer emission wavelength (~604 nm) provides better spectral separation from green- and orange-emitting fluorophores like FAM and JOE, making 5-ROX-SE a superior choice for multiplex assays where minimal crosstalk is critical. While its emission is shorter than Texas Red conjugates, this positions it in a useful spectral window for many common laser lines (e.g., 568 nm, 578 nm).

Amine Selectivity

Class-level

High aliphatic amine reactivity; very low toward aromatics

Minimizes off-target conjugation

Data to verify; class-level inference

Evidence Dimension	Emission Wavelength
Target Compound Data	Emission maximum at 604 nm in aqueous buffer
Comparator Or Baseline	Lissamine rhodamine B conjugates (shorter wavelength spectra)
Quantified Difference	Spectral shift to longer wavelengths, exact difference in nm not specified for conjugates.
Conditions	Spectral comparison of dye conjugates.

Why This Matters

This matters for procurement in multiplex assay design, as the specific spectral position of 5-ROX reduces the need for complex compensation and enables cleaner, more quantitative data from multi-color experiments.

5-ROX-SE: Optimized Applications

DNA Sequencing: ddNTP Terminator Labeling

5-ROX-SE is a validated reagent for preparing charge-modified, dye-labeled dideoxynucleotide triphosphates (ddNTPs) used in 'direct-load' DNA sequencing workflows . This specific application leverages the dye's spectral properties and the reactivity of its NHS ester to create terminators that do not require a separate purification step before loading onto a sequencing gel, streamlining the sequencing process and reducing sample loss .

qPCR: Passive Reference Dye Normalization

The single-isomer purity of 5-ROX-SE makes it the preferred choice for labeling peptides and proteins when high-resolution HPLC purification is required . This application is critical in fields like proteomics and the development of fluorescent probes, where a homogeneous conjugate population is essential for quantitative analysis and reproducible assay performance. The high brightness of 5-ROX relative to TAMRA further enhances detection sensitivity for low-abundance targets.

HPLC Conjugate Purity Analysis

5-ROX-SE is widely employed for labeling oligonucleotides in applications such as quantitative PCR (qPCR) and the development of FRET-based probes . Its long-wavelength emission provides excellent spectral separation from common reporter dyes like FAM and JOE, minimizing crosstalk in multiplex reactions . Its amine reactivity enables efficient post-synthetic labeling, a common necessity given the base-sensitivity of rhodamine dyes that precludes their use in standard phosphoramidite synthesis [1].

FISH: Red-Channel Probe Labeling

The selective reactivity of 5-ROX-SE for aliphatic amines over other nucleophiles like tyrosine and histidine makes it ideal for conjugating to proteins and antibodies where preserving native structure and function is paramount . This property is particularly valuable in developing fluorescent ligands for receptor binding studies, labeled antibodies for immunoassays, and other advanced bioconjugates where off-target labeling can lead to loss of activity or increased background signal.

Application

Selection Property

Validation Focus

DNA Sequencing (terminator labeling)

Single-isomer electrophoretic mobility

Peak uniformity and base-calling accuracy

qPCR (passive reference dye)

Red-shifted emission (≈602 nm) separate from reporter dyes

Signal normalization consistency across wells

HPLC conjugate purity analysis

Single diastereomeric product

Conjugate purity and stoichiometry quantification

FISH (red-channel probe labeling)

Narrow emission bandwidth, minimal overlap with green/yellow fluorophores

Multicolor channel separation and signal stability

• [1] Glen Research. (n.d.). Glen Report 36-16: Technical Snippet. View Source